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Compound of Interest

Compound Name: 6,7-Epoxy-latrunculin A

Cat. No.: B15605272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6,7-Epoxy-latrunculin A is a potent inhibitor of actin polymerization, isolated from the Red Sea

sponge Negombata magnifica[1][2]. Like other members of the latrunculin family, it exerts its

biological effects by sequestering monomeric G-actin, thereby preventing its assembly into F-

actin filaments[3][4][5]. This disruption of the actin cytoskeleton makes it a valuable tool in cell

biology research to study processes involving actin dynamics, such as cell migration, division,

and morphology[4][5][6]. These application notes provide a detailed protocol for the

preparation, storage, and handling of a 6,7-Epoxy-latrunculin A stock solution in dimethyl

sulfoxide (DMSO).

Quantitative Data Summary
For ease of reference, the key quantitative data for 6,7-Epoxy-latrunculin A and the related,

well-characterized Latrunculin A are summarized in the table below.
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Property 6,7-Epoxy-latrunculin A Latrunculin A

Molecular Formula C₂₂H₃₁NO₆S[7] C₂₂H₃₁NO₅S[8][9]

Molecular Weight 437.55 g/mol [7] 421.55 g/mol [8]

CAS Number 122876-48-6[7] 76343-93-6[8][9]

Purity Typically ≥95% ≥95%[9]

Solubility in DMSO
Data not available, expected to

be similar to Latrunculin A
~10 mM, ~25 mg/mL[9][10]

Recommended Storage of

Solid
-20°C -20°C[5][9][10][11]

Recommended Storage of

Stock Solution
-20°C or -80°C

-20°C (stable for at least 6

months)[11], -80°C (stable for

6 months)[12]

Experimental Protocols
Protocol 1: Preparation of a 10 mM 6,7-Epoxy-latrunculin
A Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 6,7-Epoxy-latrunculin A
in DMSO. It is recommended to prepare small aliquots to avoid repeated freeze-thaw cycles.

Materials:

6,7-Epoxy-latrunculin A (solid form)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL, sterile, amber or covered in foil)

Pipette and sterile pipette tips

Vortex mixer

Analytical balance
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Procedure:

Equilibration: Allow the vial of 6,7-Epoxy-latrunculin A to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of 6,7-Epoxy-latrunculin A. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.38 mg (437.55 g/mol

* 0.010 mol/L * 0.001 L = 0.0043755 g).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed 6,7-Epoxy-latrunculin A.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a

37°C water bath for a few minutes) may be necessary to aid dissolution.

Aliquoting: Dispense the stock solution into small, single-use aliquots (e.g., 5-10 µL) in

sterile, light-protected microcentrifuge tubes.[11]

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C,

the solution should be used within 6 months; at -20°C, it should be used within one

month[12].

Note: As specific solubility data for 6,7-Epoxy-latrunculin A in DMSO is not readily available, it

is advisable to perform a small-scale pilot test to confirm solubility at the desired concentration.

The solubility is expected to be similar to that of Latrunculin A.

Protocol 2: Working Solution Preparation
Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration using an appropriate

aqueous buffer or cell culture medium. It is crucial to ensure that the final concentration of

DMSO is not toxic to the cells (typically <0.5%).

Usage: Use the freshly prepared working solution immediately. It is not recommended to

store aqueous solutions of latrunculins for more than one day[10].
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of latrunculins and the experimental

workflow for preparing a stock solution.
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Caption: Mechanism of action of Latrunculin.
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Caption: Workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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